N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-[2-(1H-indol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C22H26N4O4/c27-21(23-8-7-16-14-24-18-5-2-1-4-17(16)18)22(28)25-15-19(20-6-3-11-30-20)26-9-12-29-13-10-26/h1-6,11,14,19,24H,7-10,12-13,15H2,(H,23,27)(H,25,28)
• InChI Key: MSTUSBDUSJANNY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NCCC2=CNC3=CC=CC=C32)C4=CC=CO4
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol

Description

The compound is a complex organic molecule that likely contains an indole and a furan group, both of which are common in many bioactive compounds. Indole is a heterocyclic compound that is a part of many biologically active compounds. Furan is a heterocyclic compound with a five-membered aromatic ring.

Molecular Structure Analysis

The molecular structure of this compound likely includes an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. It also likely contains a furan group, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, indole compounds are known to undergo electrophilic substitution reactions.

Scientific Research Applications

Chemical Structure and Interactions

The molecule N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide, although not directly found in the searched literature, is closely related to compounds with structural motifs of indole and furan, linked with morpholine groups. These structural units are commonly seen in molecules with various biological activities and applications in medicinal chemistry. For instance, compounds with morpholine rings and indole units have been explored for their potential in forming three-dimensional frameworks through interactions like C—H⋯O, contributing to their stability and potential for drug design (Lin, Wu, Zhang, & Cao, 2012).

Catalytic Activity and Chemical Synthesis

The incorporation of furan and morpholine groups into molecular frameworks has been explored for enhancing catalytic activities in various chemical reactions. N,N'-Bis(furan-2-ylmethyl)oxalamide, a compound sharing similar functional groups with the molecule of interest, has shown effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, demonstrating the potential utility of these molecular structures in facilitating chemical syntheses (Bhunia, Kumar, & Ma, 2017).

Antifungal and Anticancer Activities

Compounds featuring morpholine and indole units have been investigated for their biological activities, including antifungal and anticancer properties. For example, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as broad-spectrum antifungal agents against Candida and Aspergillus species, highlighting the potential therapeutic applications of such molecular structures (Bardiot et al., 2015). Additionally, N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives have been designed as epidermal growth factor receptor inhibitors with significant anticancer activities, suggesting the applicability of these motifs in the development of new anticancer agents (Lan et al., 2017).

Future Directions

The future directions for research on this compound could include elucidating its synthesis methods, studying its physical and chemical properties, determining its mechanism of action, and evaluating its potential biological activities.

Mechanism of Action

Target of Action

The compound, also known as N’-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-N-[2-(1H-indol-3-yl)ethyl]ethanediamide, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors . .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may influence multiple biochemical pathways.

Result of Action

Given the range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.